Cas no 19467-62-0 (9,10-Dihydro-β-ergocryptine)

• Product name: 9,10-Dihydro-β-ergocryptine
• CAS No: 19467-62-0
• MF: C₃₂H₄₃N₅O₅
• MW: 577.714328050613
• CID: 1387507
• PubChem ID: 5282321

9,10-Dihydro-β-ergocryptine Chemical and Physical Properties

Names and Identifiers

• 5'alpha(S)-sec-Butyl-9,10alpha-dihydro-12'-hydroxy-2'-isopropylergotaman-3',6',18-trione
• β-dihydroergocryptine
• (S)-sec-butyl-9,10&#x3B1
• 5'&#x3B1
• -dihydro-12'-hydroxy-2'-isopropylergotaman-3',6',18-trione
• 9,10-Dihydro-β-ergocryptine
• .BETA.-ERGOCRYPTINE, 9,10-DIHYDRO-
• DIHYDRO-.BETA.-ERGOCRYPTIN
• DIHYDROERGOCRYPTINE, BETA-ISOMER
• DIHYDROERGOCRYPTINE, BETA-ISOMER [WHO-DD]
• UNII-H6EBC7Y4PM
• ERGOTAMAN-3',6',18-TRIONE, 9,10-DIHYDRO-12'-HYDROXY-2'-(1-METHYLETHYL)-5'-((1S)-1-METHYLPROPYL)-, (5'.ALPHA.,10.ALPHA.)-
• EINECS 243-089-3
• .BETA.-DIHYDROERGOCRYPTINE
• beta-dihydroergocryptine
• .BETA.-ERGOCRYPTINE, DIHYDRO-
• 9,10-Dihydro-beta-ergocryptine; Ergotaman-3',6',18-trione, 9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-[(1S)-1-methylpropyl]-, (5'a,10a)- (9CI, ACI); (5'a,10a)-9,10-Dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-[(1S)-1-methylpropyl]ergotaman-3',6',18-trione (ACI); 8H-Oxazolo[3,2-a]pyrrol
• 19467-62-0
• H6EBC7Y4PM
• 9,10-DIHYDRO-.BETA.-ERGOCRYPTINE

• Inchi： InChI=1S/C32H43N5O5/c1-6-18(4)27-29(39)36-12-8-11-25(36)32(41)37(27)30(40)31(42-32,17(2)3)34-28(38)20-13-22-21-9-7-10-23-26(21)19(15-33-23)14-24(22)35(5)16-20/h7,9-10,15,17-18,20,22,24-25,27,33,41H,6,8,11-14,16H2,1-5H3,(H,34,38)/t18-,20+,22+,24+,25-,27-,31+,32-/m0/s1
• InChI Key： SBFXHXZNBNFPHV-PSELOKDRSA-N
• SMILES： CC[C@H](C)[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C(C)C)NC(=O)[C@@H]4C[C@@H]5c6cccc7c6c(c[nH]7)C[C@H]5N(C4)C)O

Computed Properties

• Exact Mass: 577.32641949g/mol
• Monoisotopic Mass: 577.32641949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 848.4±65.0 °C at 760 mmHg
• Flash Point: 466.9±34.3 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

9,10-Dihydro-β-ergocryptine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines